Cas no 2228608-44-2 (tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228608-44-2
• MF: C₁₂H₁₈N₂O₅
• MW: 270.281723499298
• CID: 6004167
• PubChem ID: 165697961
• Update Time: 2025-10-17

tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]carbamate
• 2228608-44-2
• EN300-1896020

• Inchi： 1S/C12H18N2O5/c1-11(2,3)18-10(16)13-12(4,7-15)8-6-9(17-5)14-19-8/h6-7H,1-5H3,(H,13,16)
• InChI Key： GTQOMOCMUMVUHU-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1=CC(=NO1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 270.12157168g/mol
• Monoisotopic Mass: 270.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.7Ų

Additional information on tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228608-44-2)

The compound tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228608-44-2) is a specialized organic molecule with significant applications in pharmaceutical research and chemical synthesis. Its unique structure, featuring a 1,2-oxazole ring and a tert-butyl carbamate group, makes it a valuable intermediate in the development of bioactive compounds. Researchers and industry professionals are increasingly interested in this molecule due to its potential role in drug discovery and its relevance to modern medicinal chemistry.

One of the key features of tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-ylcarbamate is its versatility in synthetic pathways. The presence of the methoxy-oxazole moiety allows for selective modifications, enabling chemists to tailor the compound for specific applications. This adaptability aligns with current trends in precision chemistry, where customized molecular structures are in high demand for targeted therapies and advanced material science.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 1,2-oxazoles, owing to their pharmacological properties. The tert-butyl carbamate group in this compound further enhances its stability, making it suitable for prolonged storage and handling in laboratory settings. These attributes have positioned CAS No. 2228608-44-2 as a subject of numerous studies, particularly in the context of small-molecule drug development.

The synthesis of tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-ylcarbamate involves multi-step organic reactions, often starting from readily available precursors. Researchers frequently employ protecting group strategies to safeguard reactive sites during synthesis, ensuring high yields and purity. This methodological approach is critical for producing consistent batches of the compound, which is essential for reproducibility in pharmaceutical research.

From an industrial perspective, the demand for high-purity intermediates like CAS No. 2228608-44-2 has surged, driven by advancements in bioconjugation techniques and peptide therapeutics. The compound's compatibility with various coupling reagents makes it a preferred choice for constructing complex molecular architectures. Additionally, its solubility profile in common organic solvents facilitates its use in diverse reaction conditions.

Environmental and safety considerations are also paramount when working with tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-ylcarbamate. While the compound is not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. These precautions align with the broader industry shift toward sustainable chemistry and green synthesis.

Looking ahead, the potential applications of CAS No. 2228608-44-2 are vast. Its role in catalysis, material science, and biotechnology is being explored, with preliminary studies indicating promising results. As the scientific community continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow.

In summary, tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228608-44-2) represents a cutting-edge example of modern chemical innovation. Its structural complexity, synthetic utility, and broad applicability make it a cornerstone in contemporary research. For scientists and manufacturers alike, this compound offers a pathway to groundbreaking discoveries in life sciences and beyond.